Cas no 1248597-33-2 (5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1248597-33-2
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5564815
• PubChem ID: 62053905
• Update Time: 2025-11-03

5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-cyclopropyl-1-(2-hydroxypropyl)-
• 5-Cyclopropyl-1-(2-hydroxypropyl)-1h-1,2,3-triazole-4-carboxylic acid
• 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O3/c1-5(13)4-12-8(6-2-3-6)7(9(14)15)10-11-12/h5-6,13H,2-4H2,1H3,(H,14,15)
• InChI Key： SJJDYDVNQWEWCS-UHFFFAOYSA-N
• SMILES： N1(CC(O)C)C(C2CC2)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248597-33-2)

5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248597-33-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, which is well-known for its broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a cyclopropyl group and a hydroxypropyl side chain, contribute to its distinct chemical properties and biological interactions. The carboxylic acid functionality at the 4-position further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The synthesis and characterization of 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid have been extensively studied in recent years. Researchers have explored various synthetic routes to optimize yield and purity, leveraging modern techniques such as catalytic hydrogenation and protecting group strategies. The compound’s stability under different conditions has also been a focus of investigation, ensuring its suitability for both laboratory-scale experiments and large-scale pharmaceutical production.

In terms of biological activity, 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid has shown promise in several preclinical studies. Its structural motif is reminiscent of known bioactive molecules, suggesting potential roles in modulating enzyme activity and inhibiting pathogenic processes. Notably, the triazole ring is a key pharmacophore in many drugs due to its ability to engage with biological targets such as enzymes and receptors. The cyclopropyl group, in particular, has been associated with enhanced binding affinity and metabolic stability in drug candidates.

Recent advancements in computational chemistry have enabled the virtual screening of 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid against large databases of biological targets. These studies have identified potential applications in areas such as anti-inflammatory and anti-viral therapies. The hydroxypropyl side chain, while seemingly modest in size, plays a crucial role in determining the compound’s solubility and bioavailability, making it an attractive candidate for drug development.

The pharmaceutical industry has been particularly interested in derivatives of this compound due to their perceived safety profile and efficacy. Several analogs have been synthesized and tested for their ability to interact with specific biological pathways. For instance, modifications to the carboxylic acid moiety have led to compounds with improved pharmacokinetic properties. These findings underscore the importance of structural optimization in developing novel therapeutics.

From a chemical biology perspective, 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid serves as a valuable tool for understanding molecular recognition processes. Its interactions with proteins and nucleic acids can provide insights into how small molecules modulate biological functions at the molecular level. This knowledge is crucial for designing drugs that are both effective and selective.

The environmental impact of synthesizing and using this compound is also a consideration in modern drug development. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing.

Future research directions for 5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid include exploring its potential as a prodrug or scaffold for drug conjugates. The versatility of its structure allows for further functionalization, enabling the creation of hybrid molecules with enhanced therapeutic profiles. Additionally, investigating its behavior in vivo will provide critical data on its efficacy and safety before moving to clinical trials.

In conclusion,5-cyclopropyl-1-(2-hydroxypropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1248597-33-2) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics across multiple therapeutic areas. As scientific understanding continues to evolve，this molecule will likely remain at the forefront of medicinal chemistry innovation.